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Compound of Interest

Compound Name: Cypenamine

Cat. No.: B097234

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cypenamine, also known as 2-phenylcyclopentan-1-amine, is a psychostimulant compound
that acts as a norepinephrine-dopamine releasing agent (NDRA).[1] As an analytical reference
standard, it is crucial for the accurate identification and quantification of this substance in
forensic analysis, clinical toxicology, and pharmaceutical research. This document provides
detailed information on acquiring Cypenamine, its chemical and physical properties, and
protocols for its use in common analytical techniques.

Acquiring Cypenamine Analytical Reference
Standard

Cypenamine as an analytical reference standard is available from several reputable chemical
suppliers. It is essential to source this material from vendors who provide a comprehensive
Certificate of Analysis (CoA) to ensure identity, purity, and traceability.

Table 1: Verified Suppliers of Cypenamine Analytical Reference Standard
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Purit
Supplier Product Name CAS Number y . Notes
Specification
Provided as a
crystalline solid.
Cayman Cypenamine Intended for
_ _ 5588-23-8 >97%

Chemical (hydrochloride) research and
forensic
applications.[2]
Available as a

LGC Standards Cypenamine 15301-54-9 Not specified neat material.[3]
[4]

Available via

MedKoo ) N custom synthesis

o Cypenamine 15301-54-9 Not specified

Biosciences for research
purposes.[5]

) N Research

Benchchem Cypenamine 15301-54-9 Not specified )
chemical.[1]

Note: Cypenamine can be available as the free base (CAS 15301-54-9) or as a hydrochloride

salt (CAS 5588-23-8). Ensure you are acquiring the correct form for your specific analytical

needs.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of Cypenamine is

fundamental for its proper handling, storage, and use in analytical method development.

Table 2: Chemical and Physical Data of Cypenamine
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Property

Value

Reference

Chemical Name

2-phenylcyclopentan-1-amine

[3]4]

Synonyms

Cyclopentanamine, 2-phenyl-;

Cyclopentylamine, 2-phenyl-

[4]

Molecular Formula C11HisN [31[4]

Molecular Weight 161.24 g/mol [3114]

CAS Number 15301-54-9 (free base) [31[4]

CAS Number 5588-23-8 (hydrochloride) [2]
Crystalline solid (hydrochloride

Appearance [2]
salt)
Cypenamine HCIl: DMSO: 1

Solubility mg/mL; PBS (pH 7.2): 2 [2]
mg/mL

Storage -20°C [2]

- > 5 years (hydrochloride salt,
Stability [2]

when stored properly)

Proposed Signaling Pathway

Cypenamine is classified as a norepinephrine-dopamine releasing agent (NDRA). Its

mechanism of action involves the release of these catecholamines from presynaptic neurons,

leading to increased concentrations in the synaptic cleft and enhanced neurotransmission. This

is thought to be achieved through interaction with the norepinephrine transporter (NET) and the

dopamine transporter (DAT).
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Proposed Signaling Pathway of Cypenamine
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Workflow for Standard Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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